BE“GHE Foundational & Exploratory

Check Availability & Pricing

Virosine B: A Comprehensive Technical
Overview

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Virosine B

Cat. No.: B15591891

For Researchers, Scientists, and Drug Development Professionals

Introduction

Virosine B is a naturally occurring neosecurinane alkaloid isolated from the plant Flueggea
virosa (also known as Securinega virosa). This class of alkaloids is known for its complex
polycyclic structure and diverse biological activities. This technical guide provides a detailed
overview of the known physical and chemical properties of Virosine B, along with insights into
the biological activities of structurally related compounds. Due to the limited specific research
on Virosine B, this document also outlines potential areas for future investigation, particularly
concerning its mechanism of action and therapeutic potential.

Physicochemical Properties

The physical and chemical properties of Virosine B are essential for its handling, formulation,
and analysis. The available data, primarily from its initial isolation and characterization, are
summarized below.

General Properties
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Property Value Source

Chemical Formula Ci13H17NOs3 PubChem

Molecular Weight 235.28 g/mol PubChem
(1S,2R,8R,15R)-15-hydroxy-
13-oxa-7-

IUPAC Name PubChem
azatetracyclo[6.5.2.0%,1°.02,’]pe
ntadec-10-en-12-one

CAS Number 1052228-70-2 PubChem

Type of Compound

Neosecurinane Alkaloid

Appearance

Amorphous powder

Tabulated Physical and Chemical Data

The following tables summarize the key quantitative data available for Virosine B.

Table 1: Physical Properties of Virosine B

Property

Value

Experimental Conditions

Melting Point

Data not available

Specific Rotation [a]D

+5.0

c 0.1, CHCIs

Solubility

Soluble in Chloroform,
Dichloromethane, Ethyl
Acetate, DMSO, Acetone

General observation

Table 2: Spectroscopic Data for Virosine B
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1H-NMR (CDCls, 400 MHZ) 13C-NMR (CDCls, 100 MHz)
5 (ppm) 3 (ppm)
4.68 (1H, d, J = 6.4 Hz) 173.9 (C)
4.45 (1H, s) 148.9 (CH)
3.86 (1H, m) 118.8 (CH)
3.42 (1H, m) 81.5 (CH)
3.05 (1H, m) 71.9 (CH)
2.91 (1H, m) 68.9 (CH)
2.45 (1H, m) 54.9 (CH>)
2.20-2.05 (2H, m) 52.8 (CH)
1.95-1.75 (3H, m) 48.5 (CH)
1.65-1.45 (3H, m) 34.2 (CH2)
28.7 (CH:2)
25.9 (CH>)
24.8 (CH:2)

Note: Specific peak assignments for all protons and carbons were not fully detailed in the
available literature. Further 2D NMR experiments would be required for complete assignment.

Infrared (IR) and Mass Spectrometry (MS) Data:

Detailed experimental IR and MS data for Virosine B are not readily available in the current
literature. It is anticipated that the IR spectrum would show characteristic absorptions for
hydroxyl (-OH), lactone carbonyl (C=0), and amine (C-N) functional groups. Mass
spectrometry would be expected to show a molecular ion peak corresponding to its molecular
weight.

Experimental Protocols
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Detailed experimental protocols for the isolation and characterization of Virosine B have not
been published in full. However, based on general procedures for the isolation of alkaloids from
Flueggea virosa, a likely workflow can be proposed.

Proposed Isolation Workflow

Figure 1: Proposed workflow for the isolation of Virosine B.

Characterization Methodology

The characterization of the isolated Virosine B would typically involve the following
spectroscopic and analytical techniques:

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H-NMR and *3C-NMR are crucial for
elucidating the chemical structure. 2D-NMR techniques such as COSY, HSQC, and HMBC
would be used for unambiguous assignment of all proton and carbon signals.

e Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) would be used to
determine the exact molecular weight and elemental composition. Fragmentation patterns
from MS/MS analysis can provide further structural information.

« Infrared (IR) Spectroscopy: To identify the presence of key functional groups.

o Optical Rotation: A polarimeter would be used to measure the specific rotation, which is a
characteristic property of chiral molecules like Virosine B.

» X-ray Crystallography: If a suitable crystal can be obtained, single-crystal X-ray diffraction
would provide the definitive three-dimensional structure and absolute stereochemistry.

Biological Activity and Mechanism of Action
(Inferred)

There is currently no specific research on the biological activity or mechanism of action of
Virosine B. However, based on the known activities of other Securinega alkaloids, particularly
the structurally related compound securinine, some potential biological effects can be inferred.

Potential Mechanisms of Action

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b15591891?utm_src=pdf-body
https://www.benchchem.com/product/b15591891?utm_src=pdf-body
https://www.benchchem.com/product/b15591891?utm_src=pdf-body
https://www.benchchem.com/product/b15591891?utm_src=pdf-body
https://www.benchchem.com/product/b15591891?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15591891?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Securinega alkaloids are known to interact with the central nervous system and exhibit
cytotoxic properties. The following are potential mechanisms that may be relevant for Virosine
B and warrant further investigation.

o GABA Receptor Antagonism: Securinine is a known antagonist of GABA_A receptors. By
blocking the inhibitory effects of GABA, these compounds can lead to neuronal excitation.

o Anticancer Activity: Several Securinega alkaloids have demonstrated anticancer activity. The
proposed mechanisms include:

o Modulation of the PISBK/AKT/mTOR Pathway: This is a critical signaling pathway involved
in cell growth, proliferation, and survival. Inhibition of this pathway can lead to apoptosis in
cancer cells.

o Inhibition of the STAT3 Pathway: Signal transducer and activator of transcription 3 (STAT3)
is often constitutively active in cancer cells and promotes tumor growth. Inhibition of
STAT3 is a promising strategy for cancer therapy.

Proposed Signaling Pathways for Investigation

The following diagrams illustrate the signaling pathways that are likely to be modulated by
Securinega alkaloids and should be investigated for Virosine B.
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Figure 2: Hypothetical mechanism of Virosine B as a GABA receptor antagonist.
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Figure 3: Potential anticancer mechanisms of Virosine B via inhibition of key signaling
pathways.

Future Directions

The study of Virosine B is still in its early stages. To fully understand its potential as a

pharmacological agent, further research is required in the following areas:

o Total Synthesis: The development of a total synthesis route for Virosine B would enable the

production of larger quantities for biological testing and the generation of analogs for

structure-activity relationship (SAR) studies.
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 Biological Screening: A comprehensive screening of Virosine B against a panel of biological
targets, including various cancer cell lines and receptor binding assays, is needed to identify
its specific biological activities.

o Mechanism of Action Studies: Once a significant biological activity is identified, detailed
mechanistic studies should be performed to elucidate the precise molecular targets and
signaling pathways involved.

e Pharmacokinetic and Toxicological Profiling: In vivo studies are necessary to determine the
absorption, distribution, metabolism, excretion (ADME), and toxicity profile of Virosine B.

Conclusion

Virosine B is a neosecurinane alkaloid with a well-defined chemical structure but largely
unexplored biological properties. Based on the activities of related compounds, it holds
potential as a modulator of the central nervous system and as an anticancer agent. This
technical guide has summarized the current knowledge of its physical and chemical properties
and has proposed avenues for future research that could unlock its therapeutic potential. The
detailed experimental protocols and signaling pathway diagrams provided herein serve as a
foundation for researchers to design and execute further investigations into this intriguing
natural product.

 To cite this document: BenchChem. [Virosine B: A Comprehensive Technical Overview].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15591891#physical-and-chemical-properties-of-
virosine-b]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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